BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Methoxy-4'-methylbenzophenone: A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

3-Methoxy-4'-
Compound Name:
methylbenzophenone

Cat. No.: B017861

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxy-4'-methylbenzophenone is an aromatic ketone with the chemical formula
C1s5H140:2. This document provides a detailed overview of its chemical and physical properties,
spectral data, and a comprehensive experimental protocol for its synthesis. The information is
intended to serve as a valuable resource for professionals in research and development,
particularly in the fields of organic chemistry and drug discovery. While direct biological
activities of this compound are not extensively documented, its structural similarity to other
benzophenone derivatives suggests potential applications that warrant further investigation.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-Methoxy-4'-
methylbenzophenone is presented in the table below. These properties are essential for its
handling, characterization, and application in various experimental settings.
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Property Value Reference

(3-methoxyphenyl)(4-

IUPAC Name
methylphenyl)methanone
3-Methoxy-4'-
methylbenzophenone, (3-
Synonyms [1]
methoxyphenyl)(p-
tolyl)methanone
CAS Number 82520-37-4 [1]
Molecular Formula C15H1402 [1]
Molecular Weight 226.27 g/mol [1]
Appearance Viscous Yellow Oil
Melting Point 48.1-49.0 °C
Boiling Point 145-150 °C at 0.6 mmHg
N Soluble in Dichloromethane,
Solubility

Ethyl Acetate, Methanol

Spectral Data

The following tables summarize the key spectral data for 3-Methoxy-4'-
methylbenzophenone, which are crucial for its identification and structural elucidation.

1H-NMR (CDCl3)[1]
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Chemical Shift (3)

Multiplicity Integration Assignment

ppm

2.44 S 3H -CHs

3.86 S 3H -OCHs

7.08-7.18 m 1H Aromatic CH

7.20-7.40 m 5H Aromatic CH

7.73 d, J=8.4 Hz 2H Aromatic CH
IR (Nujol)[1]

Wavenumber (cm~?) Assignment

1690

C=0 (carbonyl)

BBC-NMR & Mass Spectrometry

Further spectral data, including 3C-NMR and Mass Spectrometry (GC-MS), are available for a

compound identified as 3-Methyl-4'-methoxybenzophenone, which corresponds to the same

chemical structure.[2] Researchers are encouraged to consult specialized spectral databases

for detailed spectra.

Experimental Protocols

Synthesis of 3-Methoxy-4'-methylbenzophenone via Friedel-Crafts Acylation[1]

This protocol details the synthesis of 3-Methoxy-4'-methylbenzophenone from m-anisoyl

chloride and toluene.
Materials:
e m-Anisoyl chloride (12.0 g)

o Toluene (1 equivalent)
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Aluminum chloride (AICI3) (1.1 equivalents)

Dichloromethane (CH2ClIz) (50 ml total)

e Ice

37% Hydrochloric acid (HCI)

Sodium sulfate (NazSOa)

Procedure:

o Asuspension of AICIs (1.1 equivalents) in CH2Clz (40 ml) is prepared.

e A solution of m-anisoyl chloride (12.0 g) and toluene (1 equivalent) in CH2Clz (10 ml) is
added dropwise to the AICIs suspension.

e The resulting mixture is stirred at room temperature for 4 hours.

e The reaction mixture is then poured into 200 ml of an ice-HCI (37% by weight) mixture (1/1
vIv).

e The organic and aqueous phases are separated.

e The organic phase is dehydrated with sodium sulfate.

o The mixture is filtered, and the organic solvent is evaporated to yield 4-methyl-3'-
methoxybenzophenone.

Yield: Quantitative[1]

Characterization:

« IR (nujol): 1690 cm~* (C=0)[1]

e 1H-NMR (CDCl3): & 2.44 (s, 3H), 3.86 (s, 3H), 7.08-7.18 (m, 1H), 7.20-7.40 (m, 5H), 7.73 (d,
2H, J=8.4 Hz)[1]

o Elemental Analysis (Calculated for C1sH1402): C, 79.62%; H, 6.24%[1]
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o Elemental Analysis (Found): C, 79.53%; H, 6.22%[1]
Visualizations
Synthesis Workflow of 3-Methoxy-4'-methylbenzophenone

The following diagram illustrates the experimental workflow for the synthesis of 3-Methoxy-4'-
methylbenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 3-METHOXY-4'-METHYLBENZOPHENONE synthesis - chemicalbook
[chemicalbook.com]

e 2. spectrabase.com [spectrabase.com]

 To cite this document: BenchChem. [3-Methoxy-4'-methylbenzophenone: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b017861#3-methoxy-4-methylbenzophenone-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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